Cas no 20138-14-1 (1,3,4-Thiadiazole-2(3H)-thione, 3-methyl-5-(methylamino)-)

1,3,4-Thiadiazole-2(3H)-thione, 3-methyl-5-(methylamino)- structure
20138-14-1 structure
Product Name:1,3,4-Thiadiazole-2(3H)-thione, 3-methyl-5-(methylamino)-
CAS No:20138-14-1
MF:C4H7N3S2
MW:161.248477220535
CID:1390453
Update Time:2024-08-15

1,3,4-Thiadiazole-2(3H)-thione, 3-methyl-5-(methylamino)- Chemical and Physical Properties

Names and Identifiers

    • 1,3,4-Thiadiazole-2(3H)-thione, 3-methyl-5-(methylamino)-
    • Inchi: 1S/C4H7N3S2/c1-5-3-6-7(2)4(8)9-3/h1-2H3,(H,5,6)
    • InChI Key: JIQIBRCZFMSALA-UHFFFAOYSA-N
    • SMILES: S1C(NC)=NN(C)C1=S

Computed Properties

  • Exact Mass: 161.00831

Experimental Properties

  • Density: 1.46±0.1 g/cm3(Predicted)
  • Melting Point: 121-123 °C(Solv: benzene (71-43-2))
  • Boiling Point: 209.8±23.0 °C(Predicted)
  • PSA: 27.63
  • pka: -0.83±0.40(Predicted)
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